tert-butyl 4-(2-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• IUPAC Name: tert-butyl 4-(2-chlorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C16H19ClN2O3/c1-9-12(14(20)22-16(2,3)4)13(19-15(21)18-9)10-7-5-6-8-11(10)17/h5-8,13H,1-4H3,(H2,18,19,21)
• InChI Key: ZRNTVXPTHZVKRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC=CC=C2Cl)C(=O)OC(C)(C)C
• Molecular Formula: C16H19ClN2O3
• Molecular Weight: 322.78 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene. They have two nitrogen atoms at positions 1 and 3 in the ring. The specific substitutions on this pyrimidine could give it unique properties, but without specific studies or data on this compound, it’s hard to predict what those might be.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrimidine ring, with the various substitutions adding complexity. The presence of the chlorophenyl group might make the compound somewhat polar, while the tert-butyl and methyl groups would add bulk and could affect the compound’s conformation.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific positions of the substituents on the pyrimidine ring. The chlorophenyl group might be susceptible to nucleophilic aromatic substitution reactions, while the carbonyl group could undergo reactions typical of carbonyls, such as nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. The presence of the chlorophenyl group might make the compound somewhat polar, which could affect its solubility in various solvents.